Cas no 102871-92-1 (4-Ethoxy-1-methyl-2-nitrobenzene)

• Product Name: 4-Ethoxy-1-methyl-2-nitrobenzene
• CAS No: 102871-92-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1082973
• PubChem ID: 350366
• Update Time: 2025-04-20

4-Ethoxy-1-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-1-methyl-2-nitrobenzene
• 2-Nitro-4-ethoxytoluol
• 4-Ethoxy-2-nitrotoluene
• 4-methyl-3-nitro-phenetole
• AC1L6W4H
• AC1Q1YE0
• ACMC-20m5tu
• Benzene, 4-ethoxy-1-methyl-2-nitro-
• CTK0G7353
• NSC509556
• o-Nitro-p-kresol-ethylether
• SureCN3721960
• DTXSID20325525
• DA-39468
• DMMYNNHVBWPYKG-UHFFFAOYSA-N
• 4-Ethoxy-1-methyl-2-nitro-benzene
• 102871-92-1
• NSC-509556
• SCHEMBL3721960

• Inchi： 1S/C9H11NO3/c1-3-13-8-5-4-7(2)9(6-8)10(11)12/h4-6H,3H2,1-2H3
• InChI Key： DMMYNNHVBWPYKG-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37
• LogP: 2.82510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers